6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(4-phenoxyanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C16H14N4O2/c1-11-15(21)18-16(20-19-11)17-12-7-9-14(10-8-12)22-13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,18,20,21)
• InChI Key: PDBCHVBVTXSTBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as MPT and is a member of the triazine family. MPT has been found to have a wide range of applications in the field of medicinal chemistry, agriculture, and material science.

Scientific Research Applications

Herbicide in Sugar Beet Cultivation

6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one: serves as an effective herbicide in sugar beet cultivation. Its primary role is to control broadleaf weeds such as lamb’s quarters, wild mustard, and shepherd’s purse. When applied post-emergence (typically during the 2-4 leaf stage), it selectively targets these weeds while sparing sugar beets. .

Synthesis and Preparation

Two primary synthetic routes lead to the production of 6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one:

• Method 2 : Starting from 3-(methoxycarbonyl)aminophenol, treatment with dimethyl aniline followed by exposure to light generates chloromethyl (3-methoxycarbonylaminophenyl)carbamate. .

Safety Considerations

• Environmental Impact : No observed mutagenic, carcinogenic, or teratogenic effects. .

Physical Properties

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